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Compound of Interest

Compound Name: Oligopeptide P11-4

Cat. No.: B15617134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the self-assembling oligopeptide P11-4,
a biomimetic material with significant potential in tissue engineering, particularly in dental and
periodontal applications. This document outlines the mechanism of P11-4 hydrogel formation,
summarizes key quantitative data from preclinical studies, provides detailed experimental
protocols, and visualizes the underlying processes and workflows.

Introduction: The Promise of Self-Assembling
Peptides

Self-assembling peptides (SAPSs) are a class of biomaterials that can spontaneously form
ordered nanostructures, such as nanofibers, which then associate to create three-dimensional
hydrogel scaffolds.[1][2] Oligopeptide P11-4 is a rationally designed, synthetic 11-amino acid
peptide that has been extensively studied for its ability to form a biomimetic matrix under
specific physiological triggers.[1][2] Its primary application has been in "guided enamel
regeneration,” offering a non-invasive approach to treating early carious lesions by promoting
de novo hydroxyapatite crystal formation.[3] This guide delves into the core science and
methodologies behind P11-4 hydrogel technology.

Mechanism of Action: From Monomer to
Mineralization Scaffold
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P11-4 (sequence: Ace-QQRFEWEFEQQ-NH2) is designed to be responsive to changes in the
local chemical environment, specifically pH and ionic strength.[4][5] The process of hydrogel
formation and subsequent function in tissue engineering can be broken down into several key
stages:

» Monomeric State: At a neutral to high pH (above 7.2), P11-4 exists as a low-viscosity
solution of individual peptide monomers in a random coil conformation.[1][2]

e Environmental Trigger: When the P11-4 solution is introduced into an environment with a
lower pH (e.g., an early caries lesion where bacteria produce acids) or increased ionic
strength, the peptide monomers undergo a conformational change.[4][5][6]

o Self-Assembly: The peptides adopt an antiparallel B-sheet conformation.[1][2] These -
sheets then hierarchically self-assemble into nanotapes, which further associate to form
ribbons and, ultimately, a cross-linked network of nanofibers.[1]

» Hydrogel Formation: This nanofibrous network entraps water, resulting in the formation of a
viscoelastic hydrogel that acts as a 3D scaffold.[2][4]

e Biomimetic Mineralization: The P11-4 scaffold mimics the function of enamel matrix proteins.

[3] The peptide sequence is designed with negatively charged domains that have a high
affinity for calcium ions (Ca2*) present in saliva.[3][5] These bound calcium ions act as

nucleation sites, templating the formation of new hydroxyapatite crystals, the primary mineral

component of enamel.[4][7]

This pH-controlled, in-situ gelation allows P11-4 to be applied as a liquid, diffuse into porous
tissue structures like an early enamel lesion, and then form a stable, regenerative scaffold
precisely where it is needed.[4][6]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.mdpi.com/2313-7673/8/3/290
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429572/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://www.researchgate.net/publication/348645458_Self-Assembling_Peptide_P11-4_Presents_Potential_of_Inducing_Odontoblast-Like_Cells_to_Biomineralization_and_Cell_Migration
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://www.mdpi.com/2313-7673/8/3/290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Self-Assembly & Gelation Biomineralization

Solution Phase (High pH)

Nanofiber Network
(Hydrogel Scaffold)

Culture Cells on P11-4
in Osteogenic Medium (21 days)

(Dissolve Lyophilized P11-4) l

in High pH Buffer A

l (Fix Cells with 4% PFA)
Mix Monomer Solution l

with Triggering Buffer B Stain with Alizarin Red S
(e.g., Culture Medium)

Incubate at 37°C Wash to Remove
for 2-12 hours Unbound Dye

Verify Gel Formation Visualize and Quantify
(Tube Inversion Test) Calcium Deposits

End: Stable Hydrogel End: Mineralization Assessed

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

P11-4 Hydrogel

(ECM Mimic)

Type | Collagen

Odontoblasts /
Fibroblasts
Celtular & Meh’g(‘Effects

Induced
Mineralization

Enhanced Cell
Viability

Increased Cell
Migration

Collagen Binding &
Reinforcement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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